Cas no 1209458-76-3 (5-Bromo-2-cyclopropoxypyrimidine)
5-Bromo-2-cyclopropoxypyrimidine Chemical and Physical Properties
Names and Identifiers
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- MB14239
- 5-BROMO-2-CYCLOPROPOXYPYRIMIDINE
- 5-Bromo-2-cyclopropoxypyrimidine
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- Inchi: 1S/C7H7BrN2O/c8-5-3-9-7(10-4-5)11-6-1-2-6/h3-4,6H,1-2H2
- InChI Key: ZQGCPSLVRMJUNM-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)OC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Topological Polar Surface Area: 35
5-Bromo-2-cyclopropoxypyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5417954-0.05g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 0.05g |
$245.0 | 2025-03-15 | |
| Enamine | EN300-5417954-0.1g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 0.1g |
$366.0 | 2025-03-15 | |
| Enamine | EN300-5417954-0.25g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 0.25g |
$524.0 | 2025-03-15 | |
| Enamine | EN300-5417954-0.5g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 0.5g |
$824.0 | 2025-03-15 | |
| Enamine | EN300-5417954-1.0g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 1.0g |
$1057.0 | 2025-03-15 | |
| Enamine | EN300-5417954-2.5g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 2.5g |
$2071.0 | 2025-03-15 | |
| Enamine | EN300-5417954-5.0g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 5.0g |
$3065.0 | 2025-03-15 | |
| Enamine | EN300-5417954-10.0g |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95.0% | 10.0g |
$4545.0 | 2025-03-15 | |
| 1PlusChem | 1P0095N7-50mg |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95% | 50mg |
$354.00 | 2023-12-26 | |
| 1PlusChem | 1P0095N7-100mg |
5-bromo-2-cyclopropoxypyrimidine |
1209458-76-3 | 95% | 100mg |
$515.00 | 2023-12-26 |
5-Bromo-2-cyclopropoxypyrimidine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 5-Bromo-2-cyclopropoxypyrimidine
Introduction to 5-Bromo-2-cyclopropoxypyrimidine (CAS No: 1209458-76-3)
5-Bromo-2-cyclopropoxypyrimidine, with the chemical formula C₆H₆BrN₂O, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is widely recognized for its diverse biological activities and applications in drug development. The presence of both bromine and cyclopropyl oxygen functionalities makes it a versatile building block for synthesizing more complex molecules.
The CAS number 1209458-76-3 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, featuring a brominated pyrimidine core with a cyclopropyl ether side chain, offers unique reactivity that has been exploited in various synthetic pathways. This compound is particularly valuable in medicinal chemistry due to its ability to serve as a precursor for kinase inhibitors, antiviral agents, and other therapeutic molecules.
In recent years, 5-Bromo-2-cyclopropoxypyrimidine has garnered attention for its role in the development of targeted therapies. For instance, researchers have leveraged its structural features to design novel inhibitors of cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation and have implications in cancer treatment. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule.
Moreover, the cyclopropyl oxygen moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for drug discovery programs. This feature has been particularly useful in designing small-molecule probes for studying protein-protein interactions and enzyme mechanisms. The growing interest in 5-Bromo-2-cyclopropoxypyrimidine is reflected in its increasing demand across academic institutions and pharmaceutical companies worldwide.
Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that 5-Bromo-2-cyclopropoxypyrimidine can efficiently bind to specific pockets on target proteins, modulating their activity. These insights have guided the design of next-generation drug candidates with improved pharmacokinetic properties. Additionally, green chemistry principles have been applied to optimize synthetic routes for 5-Bromo-2-cyclopropoxypyrimidine, reducing waste and improving yields.
The agrochemical sector has also benefited from the versatility of 5-Bromo-2-cyclopropoxypyrimidine. Researchers have utilized this intermediate to develop novel herbicides and fungicides that exhibit enhanced efficacy against resistant strains of pests. The structural motif present in this compound allows for selective interaction with biological targets in plants, minimizing environmental impact while maximizing crop protection.
In conclusion, 5-Bromo-2-cyclopropoxypyrimidine (CAS No: 1209458-76-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool in modern chemical research. As scientific understanding advances, the potential uses of this compound are expected to expand further, driving innovation across multiple industries.
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